![molecular formula C15H19ClN2O2 B7473479 N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide](/img/structure/B7473479.png)
N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. It is thought to enhance the inhibitory effects of GABA by binding to the GABA-A receptor and increasing the opening of chloride ion channels.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce seizure activity in animal models of epilepsy, suggesting its potential use as an anticonvulsant. It has also been shown to have analgesic effects in animal models of pain. Additionally, it has been found to have anxiolytic effects, reducing anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide in lab experiments is its potential as a research tool for studying the GABAergic system. Its ability to enhance the inhibitory effects of GABA makes it useful for investigating the role of this neurotransmitter in various physiological processes. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to interpret results.
Future Directions
There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide. One direction is to further investigate its potential as an anticonvulsant and analgesic agent. Another direction is to explore its potential use as an anxiolytic agent. Additionally, further research could be done to elucidate the exact mechanism of action and to investigate its potential use as a research tool for studying the GABAergic system.
Synthesis Methods
The synthesis of N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide involves the reaction of 3-chloro-2-methylbenzoic acid with 2-amino-1-cyclohexanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form an intermediate amide. This intermediate is then reacted with acetic anhydride to obtain the final product.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide has potential applications in various scientific research areas, including medicinal chemistry, pharmacology, and neuroscience. It has been studied for its potential use as an anticonvulsant, analgesic, and anxiolytic agent.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O2/c1-11-12(16)6-5-7-13(11)17-14(19)10-18-9-4-2-3-8-15(18)20/h5-7H,2-4,8-10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCUWSUCJOVPEPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CN2CCCCCC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.